Cas no 106135-31-3 (2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile)

2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile structure
106135-31-3 structure
Product Name:2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile
CAS No:106135-31-3
MF:C8H5N3S
MW:175.210399389267
MDL:MFCD18827454
CID:127010
PubChem ID:13682665
Update Time:2024-11-03

2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile
    • 1,3-DIHYDRO-2-THIOXO-1H-BENZIMIDAZOLE-5-CARBONITRILE
    • 1H-Benzimidazole-5-carbonitrile,2,3-dihydro-2-thioxo-
    • 2-sulfanylidene-1,3-dihydrobenzimidazole-5-carbonitrile
    • 5(6)-cyano-2-mercaptobenzimidazole
    • AK-55608
    • SureCN3987184
    • SureCN7792028
    • 1H-Benzimidazole-5-carbonitrile,2,3-dihydro-2-thioxo-(9CI)
    • SCHEMBL16208353
    • 5-cyano-1H-benzoimidazole-2-thiol
    • JJKFHPCWCOXSPU-UHFFFAOYSA-N
    • MFCD18827454
    • AKOS006293631
    • 106135-31-3
    • SY271797
    • 2-Mercaptobenzimidazole-5-carbonitrile
    • SCHEMBL3987184
    • 2-sulfanylidene-2,3-dihydro-1H-1,3-benzodiazole-5-carbonitrile
    • MDL: MFCD18827454
    • Inchi: 1S/C8H5N3S/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12)
    • InChI Key: JJKFHPCWCOXSPU-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC(C#N)=CC=2N1

Computed Properties

  • Exact Mass: 175.02000
  • Monoisotopic Mass: 175.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • PSA: 87.46000
  • LogP: 2.09718

2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Pricemore >>

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